![molecular formula C20H21ClN2O2 B2857854 (1-(4-Chlorophenyl)cyclopentyl)(3-(pyridin-3-yloxy)azetidin-1-yl)methanone CAS No. 1904218-32-1](/img/structure/B2857854.png)
(1-(4-Chlorophenyl)cyclopentyl)(3-(pyridin-3-yloxy)azetidin-1-yl)methanone
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Overview
Description
Typically, a description of a chemical compound includes its IUPAC name, molecular formula, and structural formula. It may also include the type of compound it is (organic, inorganic, etc.) and its role or use in the scientific or industrial field .
Synthesis Analysis
This involves understanding the methods and conditions under which the compound can be synthesized. It includes the reactants used, the reaction conditions (temperature, pressure, catalysts, etc.), and the yield of the product .Molecular Structure Analysis
This involves determining the arrangement of atoms in the molecule and the type of bonds between them. Techniques such as X-ray crystallography, NMR spectroscopy, and electron microscopy can be used .Chemical Reactions Analysis
This involves studying the reactions that the compound undergoes. It includes understanding the reactants and products, the mechanism of the reaction, and the conditions under which the reaction occurs .Physical And Chemical Properties Analysis
This involves studying properties like melting point, boiling point, solubility, density, molar mass, and specific heat capacity. Chemical properties include reactivity, flammability, and types of chemical reactions the compound can undergo .Scientific Research Applications
Occurrences, Toxicities, and Ecological Risks of Benzophenone-3
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Chlorophenols in Municipal Solid Waste Incineration
The review on chlorophenols (CPs) in municipal solid waste incineration highlights the importance of understanding the formation and impact of chlorinated compounds. CPs are identified as major precursors of dioxins, indicating the significance of tracking and mitigating such compounds in industrial processes (Peng et al., 2016).
Phosphonic Acid: Preparation and Applications
Phosphonic acid and its derivatives are explored for their wide range of applications, including their use in drugs, material science, and as bioactive agents. This review underlines the versatility of phosphonic acids in research and development, suggesting the potential for diverse applications of novel compounds (Sevrain et al., 2017).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
[1-(4-chlorophenyl)cyclopentyl]-(3-pyridin-3-yloxyazetidin-1-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21ClN2O2/c21-16-7-5-15(6-8-16)20(9-1-2-10-20)19(24)23-13-18(14-23)25-17-4-3-11-22-12-17/h3-8,11-12,18H,1-2,9-10,13-14H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NZQFLIZTZMHAHO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)(C2=CC=C(C=C2)Cl)C(=O)N3CC(C3)OC4=CN=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21ClN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
356.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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